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Introduction

GSK2973980A is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 1
(DGAT1), an enzyme crucial for the final step of triglyceride synthesis.[1][2] DGAT1 is
implicated in metabolic diseases, and its inhibition is a therapeutic strategy for conditions such
as obesity and type 2 diabetes. These application notes provide detailed information on cell
lines responsive to GSK2973980A treatment and protocols for assessing its effects on cellular
lipid metabolism.

Responsive Cell Lines

Several cell lines involved in lipid metabolism have been identified as responsive to DGAT1
inhibition and are suitable models for studying the effects of GSK2973980A. These include:

e HepG2 (Human Hepatoma): A widely used human liver cancer cell line that is instrumental in
studying hepatic lipid metabolism. DGATL1 is expressed in HepG2 cells, and its inhibition by
GSK2973980A has been demonstrated to affect the thermal stability of the DGAT1 protein,
indicating target engagement.[3][4][5][6]

e C2C12 (Mouse Myoblast): This cell line is a valuable in vitro model for skeletal muscle
metabolism. GSK2973980A has been shown to inhibit triglyceride synthesis in C2C12 cells
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in a concentration-dependent manner.[1][3][5]

e Huh-7.5 (Human Hepatoma): A subclone of the Huh-7 cell line, which is another important
model for human hepatocyte studies. DGAT1 is expressed in Huh-7 cells and plays a role in
triglyceride accretion.[7]

o 3T3-L1 (Mouse Adipocytes): A preadipocyte cell line that can be differentiated into
adipocytes, making it a key model for studying fat cell biology and obesity. Both DGAT1 and
DGAT?2 are involved in triglyceride synthesis in these cells.

Quantitative Data Summary

The following table summarizes the available quantitative data for GSK2973980A's activity.

Parameter Cell Line/[Enzyme Value Reference
IC50 (Enzymatic) Human DGAT1 3nM [1112]
IC50 (Cell-based TG

, C2C12 77 nM [1]
Synthesis)
Target Engagement HepG2 Observed at 0.2 uM [3][5]

Signaling Pathway

GSK2973980A targets DGAT1, a key enzyme in the triglyceride synthesis pathway. The
diagram below illustrates the simplified signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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